7-Octyn-2-one, 6-methyl- (9CI)

• CAS: 151072-43-4
• Synonyms: 7-Octyn-2-one, 6-methyl- (9CI)
• Molecular Formula: C9H14O
• Molecular Weight: 138.21
• SMILES: CC(CCCC(=O)C)C#C
• InChI: InChI=1S/C9H14O/c1-4-8(2)6-5-7-9(3)10/h1,8H,5-7H2,2-3H3
• InChIKey: LMTRMIJFXKQDDE-UHFFFAOYSA-N

7-Octyn-2-one, 6-methyl- (9CI) (CAS 151072-43-4) is a C9 aliphatic acetylenic ketone with the IUPAC name 6-methyloct-7-yn-2-one, molecular formula C9H14O, and molecular weight 138.21 g/mol. It features a terminal alkyne moiety at C7, a methyl branch at C6, and a ketone group at C2.

7-Octyn-2-one, 6-methyl- (9CI) CAS 151072-43-4: Alkyne Ketone Baseline Profile

7-Octyn-2-one, 6-methyl- (9CI) (CAS 151072-43-4) is a C9 aliphatic acetylenic ketone with the IUPAC name 6-methyloct-7-yn-2-one, molecular formula C9H14O, and molecular weight 138.21 g/mol . It features a terminal alkyne moiety at C7, a methyl branch at C6, and a ketone group at C2 . This compound is primarily utilized as a research chemical and synthetic intermediate, with typical commercial purity of 95% .

▸Terminal alkyne for CuAAC click chemistry

▸6-Methyl branch for selectivity control in synthesis

▸Research-grade acetylenic ketone building block

Why Generic Substitution Fails: Critical Structural Differentiation of 7-Octyn-2-one, 6-methyl- (9CI) vs. Analogues

Procurement decisions cannot treat this compound as interchangeable with its closest analogues. The combination of a terminal alkyne, a methyl branch, and a ketone group confers unique physicochemical properties and reactivity profiles that are not replicated by similar-sounding compounds. For instance, the terminal alkyne enables bioorthogonal click chemistry applications , which are impossible with the alkene analogues. The methyl branch influences steric hindrance, potentially altering reaction kinetics and selectivity in multi-step syntheses [1]. Furthermore, its distinct molecular weight and predicted lipophilicity differentiate it from linear or de-methylated counterparts [REFS-1, REFS-4]. The quantitative evidence below demonstrates why substituting with a related compound could compromise experimental reproducibility and project outcomes.

Alkene analogue substitution

Loss of terminal alkyne reactivity; CuAAC and click chemistry applications not supported.

Unbranched alkyne replacement

Molecular weight and steric profile differ; may alter stoichiometry, reaction kinetics, and selectivity.

De-methylated analogue mismatch

Absence of 6-methyl branch removes steric control; synthetic outcomes may not transfer.

• [1] Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books. View Source

Quantitative Differentiation Evidence for 7-Octyn-2-one, 6-methyl- (9CI) vs. Key Comparators

Molecular Weight Differentiation vs. 7-Octyn-2-one (Unbranched Alkyne)

7-Octyn-2-one, 6-methyl- (9CI) has a molecular weight of 138.21 g/mol, which is 14.03 g/mol higher than its unbranched analogue 7-Octyn-2-one (MW 124.18 g/mol) due to the presence of a methyl group [REFS-1, REFS-2]. This 11.3% increase in molecular weight impacts compound handling, quantification, and downstream analytical detection, making it unsuitable as a direct substitute without recalibration of methods.

Molecular Weight

Head-to-head

138.21 g/mol (Target) 124.18 g/mol (Unbranched) +14.03 g/mol (11.3% increase)

Enables method-specific calibration; not directly interchangeable.

Calculated from molecular formula.

Evidence Dimension	Molecular Weight
Target Compound Data	138.21 g/mol
Comparator Or Baseline	7-Octyn-2-one (CAS 16737-04-5): 124.18 g/mol
Quantified Difference	+14.03 g/mol (11.3% increase)
Conditions	Calculated from molecular formula (C9H14O vs. C8H12O)

Why This Matters

Accurate molecular weight is critical for stoichiometric calculations, analytical method development (e.g., LC-MS), and purity assessment; substituting with the unbranched analogue would introduce systematic errors.

Functional Group Reactivity: Terminal Alkyne vs. Alkene in Click Chemistry

7-Octyn-2-one, 6-methyl- (9CI) contains a terminal alkyne, which is a required functional group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry . In contrast, the structurally similar 6-Methyl-7-octen-2-one (CAS 35215-49-7) possesses an alkene and cannot participate in CuAAC without prior functionalization [1]. This fundamental difference in reactivity dictates which compound is suitable for bioorthogonal labeling, material functionalization, or bioconjugation applications.

Click Chemistry Compatibility

Class-level

Target: Terminal alkyne – compatible (CuAAC) Comparator: Alkene – not compatible

Primary selection criterion for click chemistry workflows.

Standard CuAAC conditions assumed; alkene analogues cannot replace.

Evidence Dimension	Click Chemistry Compatibility
Target Compound Data	Compatible (Terminal Alkyne)
Comparator Or Baseline	6-Methyl-7-octen-2-one (CAS 35215-49-7): Not Compatible (Alkene)
Quantified Difference	Qualitative (Reactive vs. Unreactive in CuAAC)
Conditions	Standard CuAAC reaction conditions with azide coupling partner

Why This Matters

This differential reactivity is a primary selection criterion for researchers employing click chemistry in bioconjugation, materials science, or chemical biology.

• [1] NIST Chemistry WebBook. (n.d.). 7-Octen-2-one, 6-methyl- (CAS 35215-49-7). View Source

Predicted Lipophilicity (LogP) Differentiation vs. Alkene Analogue

While experimental LogP data is not available, computational predictions indicate that 7-Octyn-2-one, 6-methyl- (9CI) has a distinct lipophilicity profile compared to its alkene analogue. The alkene analogue, 7-Octen-2-one, 6-methyl-, (S)- (9CI) (CAS 151598-87-7), has a calculated LogP of 2.41 . The presence of a triple bond in the target compound is expected to increase polarity and decrease LogP relative to the double-bond analogue, based on the higher electron density of the alkyne [1]. This difference influences chromatographic retention, membrane permeability, and compound partitioning in biphasic systems.

Predicted Lipophilicity

Data to verify

Expected lower LogP than alkene analogue (calc. 2.41) Qualitative trend: Alkyne

Impacts chromatographic retention and compound partitioning.

Based on class-level polarity inference; experimental LogP unavailable.

Steric Influence

Class-level

Branched (C6 methyl) vs. linear; steric hindrance may alter reaction kinetics and regioselectivity.

Synthetic planning may require condition optimization.

Established principle; compound-specific kinetic data not available.

Evidence Dimension	Predicted LogP
Target Compound Data	Not experimentally determined; expected lower than alkene analogue based on alkyne polarity.
Comparator Or Baseline	7-Octen-2-one, 6-methyl-, (S)- (9CI) (CAS 151598-87-7): Calculated LogP = 2.41
Quantified Difference	Qualitative (Alkyne < Alkene)
Conditions	Computational prediction for alkene analogue ; class-level inference for alkyne [1]

Why This Matters

Accurate LogP estimation is essential for predicting compound behavior in biological assays, environmental fate studies, and chromatographic method development.

• [1] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. View Source

Steric Influence of 6-Methyl Branch on Synthetic Accessibility and Selectivity

The presence of a methyl group at the C6 position introduces steric hindrance that can alter reaction kinetics and selectivity compared to linear analogues. This steric effect is qualitatively distinct from the unbranched 7-Octyn-2-one (CAS 16737-04-5), which lacks this substituent . While quantitative kinetic data for this specific compound is not available in the public domain, the principle is well-established in physical organic chemistry: methyl branching adjacent to a reactive center can slow nucleophilic additions and influence regioselectivity in cycloadditions [1]. This structural feature must be accounted for in synthetic planning, as it may necessitate adjusted reaction conditions or protecting group strategies.

Steric Influence

Class-level

Branched (C6 methyl) vs. linear; steric hindrance may alter reaction kinetics and regioselectivity.

Synthetic planning may require condition optimization.

Established principle; compound-specific kinetic data not available.

Evidence Dimension	Steric Hindrance
Target Compound Data	Methyl group at C6 introduces steric bulk
Comparator Or Baseline	7-Octyn-2-one (CAS 16737-04-5): Linear chain, no methyl branch
Quantified Difference	Qualitative (Branched vs. Linear)
Conditions	Inferred from principles of steric effects in organic reactions

Why This Matters

The methyl branch can be exploited to control selectivity in multi-step syntheses or, conversely, may require optimization to achieve desired yields.

• [1] Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry, Part A: Structure and Mechanisms. Springer. View Source

Optimal Research & Industrial Application Scenarios for 7-Octyn-2-one, 6-methyl- (9CI)

Synthetic Intermediate for Bioorthogonal Probes

This compound is well-suited as a building block for synthesizing bioorthogonal probes via copper-catalyzed azide-alkyne cycloaddition (CuAAC) [1]. The terminal alkyne group is essential for this application, a feature absent in alkene analogues [2]. Researchers developing fluorescent tags, affinity probes, or metabolic labeling reagents can leverage this reactivity to create tailored molecular tools.

Reference Standard for Analytical Method Development

With a defined molecular weight (138.21 g/mol) and distinct structural features, 7-Octyn-2-one, 6-methyl- (9CI) can serve as a reference standard for calibrating GC-MS, LC-MS, or NMR methods . Its unique retention characteristics, distinct from unbranched or alkene analogues, make it a useful marker for method validation and compound identification in complex mixtures .

Precursor in Natural Product and Terpenoid Synthesis

The alkyne ketone motif, combined with a methyl branch, is structurally reminiscent of intermediates in terpenoid biosynthesis [3]. This compound may serve as a synthetic precursor or model substrate in the total synthesis of natural products, where the alkyne group can be selectively transformed into alkenes, alkanes, or other functional groups under controlled conditions [4].

Click Chemistry-Based Material Functionalization

In materials science, terminal alkynes are widely used for surface functionalization and polymer crosslinking via click chemistry [1]. This compound can be employed to introduce ketone functionality onto azide-modified surfaces or polymers, enabling the creation of functional materials with tailored properties for catalysis, sensing, or biomedical applications [5].

Application

Selection Property

Validation Focus

Bioorthogonal probe synthesis

Terminal alkyne reactivity

CuAAC coupling efficiency

Analytical reference standard

Distinct MW and retention

GC-MS/LC-MS calibration

Natural product total synthesis

Alkyne ketone scaffold with methyl branch

Multi-step selectivity and yield

Material surface functionalization

Terminal alkyne handle

Surface ligation density

• [1] Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004-2021. View Source
• [2] NIST Chemistry WebBook. (n.d.). 7-Octen-2-one, 6-methyl- (CAS 35215-49-7). View Source
• [3] Dewick, P. M. (2009). Medicinal Natural Products: A Biosynthetic Approach. John Wiley & Sons. View Source
• [4] Nicolaou, K. C., & Sorensen, E. J. (1996). Classics in Total Synthesis. VCH. View Source
• [5] Lutz, J. F. (2007). 1,3-Dipolar Cycloadditions of Azides and Alkynes: A Universal Ligation Tool in Polymer and Materials Science. Angewandte Chemie International Edition, 46(7), 1018-1025. View Source